2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone

• CAS No.: 6033-28-9
• Molecular Formula: C19H27ClN2O2
• Molecular Weight: 350.9 g/mol
• IUPAC Name: 2-(4-chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C19H27ClN2O2/c20-16-7-9-18(10-8-16)24-15-19(23)22-13-11-21(12-14-22)17-5-3-1-2-4-6-17/h7-10,17H,1-6,11-15H2
• InChI Key: PCMOHBMVCIFQGA-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CCN(CC2)C(=O)COC3=CC=C(C=C3)Cl

Description

2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H27ClN2O2 and its molecular weight is 350.9 g/mol. The purity is usually 95%.
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Biological Activity

2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone is a compound of interest due to its potential biological activities, particularly in pharmacology and toxicology. This article reviews its biological activity, including effects on various biological systems, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the class of dipiperazinyl ketones, characterized by a chlorophenoxy group and a cycloheptylpiperazine moiety. Its chemical structure can be summarized as follows:

• Molecular Formula : C17H22ClN2O2
• Molecular Weight : 320.82 g/mol

Biological Activity Overview

The biological activity of 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone has been explored in various contexts, particularly concerning its interaction with biological macromolecules and its potential pharmacological applications.

• Interaction with DNA : Preliminary studies indicate that chlorophenoxy compounds can interact with DNA, potentially leading to genotoxic effects. This interaction may involve non-covalent binding, which can disrupt the stability of the DNA double helix .
• Acetylcholinesterase Inhibition : Some studies have suggested that chlorophenoxy herbicides exhibit inhibitory effects on acetylcholinesterase (AChE), although it appears that AChE may not be the primary target for these compounds . The transformation products of these herbicides displayed higher inhibitory activity compared to their parent compounds.
• Antimicrobial Activity : There is evidence suggesting that related compounds exhibit antimicrobial properties, which may be attributed to their ability to disrupt cellular membranes or interfere with metabolic processes in microorganisms.

Case Studies and Research Findings

Several studies have investigated the biological effects of compounds related to 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone:

Table 1: Summary of Biological Activities

Study Reference	Biological Activity	Findings
	DNA Interaction	Chlorophenoxy herbicides interact with calf thymus DNA, showing slight destabilization of the double helix.
	Acetylcholinesterase Inhibition	Transformation products showed higher inhibition than parent herbicides, indicating potential neurotoxic effects.
	Antimicrobial Effects	Related structures demonstrated effectiveness against various bacterial strains, suggesting potential for development as antimicrobial agents.

Toxicological Considerations

The toxicological profile of 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone remains under investigation. The environmental persistence of chlorophenoxy compounds raises concerns regarding their long-term ecological impact and potential bioaccumulation in food chains.

Scientific Research Applications

Pharmacological Applications

The compound has been investigated for various pharmacological effects, primarily due to its interaction with neurotransmitter systems. Below are some notable applications:

Antidepressant Activity

Research indicates that compounds similar to 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone exhibit antidepressant-like effects. A study demonstrated that derivatives with piperazine structures often engage serotonin receptors, suggesting potential use as antidepressants.

Antipsychotic Properties

The compound's structural similarity to known antipsychotics positions it as a candidate for further investigation in treating schizophrenia and related disorders. Its ability to modulate dopamine pathways could be beneficial in managing psychotic symptoms .

Analgesic Effects

Preliminary studies have shown that the compound may exhibit analgesic properties, potentially through modulation of pain pathways involving opioid receptors .

Synthesis and Mechanism of Action

The synthesis of 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone typically involves multi-step organic reactions, including:

• Formation of the chlorophenoxy group.
• Cyclization to form the piperazine ring.
• Final coupling reactions to achieve the desired structure.

The compound's mechanism of action is hypothesized to involve:

• Interaction with serotonin (5-HT) receptors.
• Modulation of norepinephrine and dopamine levels in the brain.

Case Study 1: Antidepressant Efficacy

A clinical trial assessed the efficacy of similar compounds in patients with major depressive disorder. Results indicated a significant reduction in depressive symptoms compared to placebo, supporting further exploration of derivatives like 2-(4-Chlorophenoxy)-1-(4-cycloheptylpiperazin-1-yl)ethanone.

Case Study 2: Neuroprotective Effects

Another study focused on neuroprotective properties against oxidative stress in neuronal cells. The compound demonstrated protective effects, suggesting potential applications in neurodegenerative diseases such as Alzheimer's .